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Compound of Interest

Compound Name: enomelanin

Cat. No.: B560753

Initial searches for "enomelanin” did not yield information on a chemical compound with that
name. It is highly probable that this term is a typographical error and the intended subject is
eumelanin, the most abundant type of melanin pigment found in humans and animals.[1][2][3]
[4] Eumelanin is responsible for brown and black pigmentation in hair, skin, and eyes.[2][3][4][5]
This document provides safety and disposal information for eumelanin.

Proper Disposal Procedures for Eumelanin

Eumelanin is not classified as a hazardous substance.[6] However, proper laboratory practices
should be followed for its disposal to ensure safety and minimize environmental impact. The
following procedures are based on information from safety data sheets (SDS) and general
laboratory waste guidelines.

Step-by-Step Disposal Plan:

e Personal Protective Equipment (PPE): Before handling eumelanin powder, ensure you are
wearing appropriate PPE, including:

o Eye shields or safety glasses|[6][7]
o Gloves[6][7]

o Atype N95 (US) respirator or equivalent, particularly when handling the powder to avoid
dust formation and inhalation.[6][7]
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» Containment of Spills: In case of a spill, avoid creating dust.[6][8] Gently sweep up the solid
material and shovel it into a suitable, clearly labeled container for disposal.[6]

o Waste Collection:

o Collect waste eumelanin, including contaminated materials (e.g., weighing paper, gloves),
in a designated and properly labeled waste container.

o The container should be kept tightly closed and stored in a dry, well-ventilated area.[6][8]
o Disposal Route:

o While eumelanin is not listed as a hazardous waste, it should not be released into the
environment.[6]

o For final disposal, follow your institution's and local regulations for non-hazardous solid
waste. This may involve disposal through a licensed waste management contractor.

o Do not dispose of solid eumelanin down the drain. While some biological liquid waste can
be disposed of in the sanitary sewer after decontamination, this is not appropriate for solid
materials like eumelanin powder.[9]

o Documentation: Maintain records of your waste disposal procedures in accordance with your
laboratory's safety protocols and any local regulations.

Chemical and Physical Properties of Eumelanin

The following table summarizes the available data on the properties of eumelanin. It is
important to note that melanin is a complex polymer, and its exact properties can vary.[1][10]
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Property Value

Appearance Brown to black solid powder[7][8]

Often represented as (C8H5NO2)n or similar,
but as a complex polymer, it does not have a
single, definitive molecular formula.[1][8]
Molecular Formula _ _
PubChem provides an example structure with
the formula C23H20N408S2, which represents

a possible monomer unit.[11]

Generally insoluble in water and organic

solvents. Soluble in alkaline solutions.[1][12] A

Solubility ] o o
cited solubility in hydrogen peroxide is 1 mg/mL,
resulting in a dark brown solution.[7]
Recommended storage at -20°C.[7] Can also be

Storage Temperature stored at room temperature in a dry, well-
ventilated place.[6]

Stability Stable under normal conditions.[8]

Hazard Classification Not classified as a hazardous substance.[6]

Combustibility Classified as a combustible solid.[7]

Eumelanin Biosynthesis Pathway (Melanogenesis)

The following diagram illustrates a simplified pathway for the synthesis of eumelanin, a process
known as melanogenesis. This process occurs within specialized cells called melanocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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